2-Benzyl-1-octadecylbenzimidazole

• CAS No.: 305347-29-9
• Molecular Formula: C32H48N2
• Molecular Weight: 460.7g/mol
• IUPAC Name: 2-benzyl-1-octadecylbenzimidazole
• InChI: InChI=1S/C32H48N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-27-34-31-26-21-20-25-30(31)33-32(34)28-29-23-18-17-19-24-29/h17-21,23-26H,2-16,22,27-28H2,1H3
• InChI Key: KTJOAUOJMFOSHR-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2N=C1CC3=CC=CC=C3

Description

2-Benzyl-1-octadecylbenzimidazole is a benzimidazole derivative featuring a benzyl group at the 2-position and a long-chain octadecyl group at the 1-position of the benzimidazole core. This compound combines the aromaticity of benzyl substituents with the hydrophobicity of the octadecyl chain, making it of interest in materials science (e.g., lubricants, surfactants) and pharmaceutical research (e.g., membrane permeability enhancers) .

Comparison with Similar Compounds

1-(2-Benzylaminophenyl)-2-phenylbenzimidazole

• Structure: This compound (studied by Zhao et al., 2000) contains a benzylaminophenyl group at the 1-position and a phenyl group at the 2-position of the benzimidazole ring .
• Key Differences: The absence of a long alkyl chain reduces its hydrophobicity compared to 2-benzyl-1-octadecylbenzimidazole. Enhanced π-π stacking due to dual aromatic substituents may improve thermal stability but reduce solubility in non-polar solvents.

2-Acetamidobenzimidazole

• Structure : Features an acetamide group at the 2-position of the benzimidazole core .
• Key Differences: The acetamide group introduces hydrogen-bonding capacity, increasing solubility in polar solvents (e.g., DMSO, ethanol) compared to alkyl-substituted analogs. Reduced thermal stability due to the amide moiety’s susceptibility to degradation at high temperatures.
• Applications : Explored in medicinal chemistry as a kinase inhibitor scaffold .

2-Aminobenzamides

• Key Differences :
  • The absence of the imidazole ring reduces aromatic stability and alters electronic properties.
  • Broader solubility in aqueous media due to the amide group.
• Applications : Used in glycan analysis and as intermediates in drug synthesis .

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Solubility	Thermal Stability (°C)	Key Applications
2-Benzyl-1-octadecylbenzimidazole	2-Benzyl, 1-Octadecyl	~447.7 (estimated)	Low (lipophilic)	>250 (estimated)	Surfactants, Drug delivery
1-(2-Benzylaminophenyl)-2-phenylbenzimidazole	1-Benzylaminophenyl, 2-Phenyl	~377.5	Moderate (DCM)	200–220	Organic electronics
2-Acetamidobenzimidazole	2-Acetamide	175.2	High (DMSO)	160–180	Kinase inhibitors
2-Aminobenzamide	2-Amino, Benzamide	136.1	High (Water)	150–170	Glycan analysis

Note: Estimated values for 2-benzyl-1-octadecylbenzimidazole are inferred from structural analogs.

Research Findings and Implications

• Hydrophobicity : The octadecyl chain in 2-benzyl-1-octadecylbenzimidazole significantly enhances lipophilicity, making it superior for lipid membrane interactions compared to phenyl- or acetamide-substituted analogs .
• Thermal Stability : Long alkyl chains improve thermal resistance, as seen in analogous surfactants, suggesting utility in high-temperature industrial processes .
• Biological Activity : While 2-acetamidobenzimidazole exhibits kinase inhibition, the bulky octadecyl group in 2-benzyl-1-octadecylbenzimidazole may hinder target binding but improve pharmacokinetic properties (e.g., prolonged half-life) .